Cas no 77295-80-8 (Naphthalene, 1-(bromoethynyl)-)
77295-80-8 structure
Product Name:Naphthalene, 1-(bromoethynyl)-
CAS No:77295-80-8
MF:C12H7Br
MW:231.087982416153
CID:536371
PubChem ID:12642652
Update Time:2025-04-19
Naphthalene, 1-(bromoethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1-(bromoethynyl)-
- 1-(2-bromoethynyl)naphthalene
- DTXSID10505410
- 77295-80-8
- 1-(Bromoethynyl)naphthalene
- bromoethynylnaphthalene
-
- Inchi： 1S/C12H7Br/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H
- InChI Key： ZHRANKYVJQQBPR-UHFFFAOYSA-N
- SMILES： BrC#CC1C=CC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 229.97311
- Monoisotopic Mass: 229.97311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Naphthalene, 1-(bromoethynyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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